molecular formula C16H19FN2O4 B7351166 7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide

Cat. No. B7351166
M. Wt: 322.33 g/mol
InChI Key: YOSGQXMZNIQBCI-TZMCWYRMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide, also known as JNJ-54175446, is a novel compound that has been synthesized for scientific research applications. This compound belongs to the class of indole-2-carboxamide and has shown promising results in various preclinical studies.

Mechanism of Action

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide acts as a selective antagonist of the 5-HT6 receptor, which is a G protein-coupled receptor found in the central nervous system. The 5-HT6 receptor is involved in the regulation of various physiological processes, including mood, cognition, and appetite. By blocking the 5-HT6 receptor, this compound modulates the levels of neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are implicated in the pathophysiology of psychiatric disorders.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter levels and the improvement of cognitive function. In preclinical studies, this compound has been shown to enhance memory consolidation and retrieval, reduce anxiety-like behavior, and improve depressive-like symptoms. This compound has also been found to regulate the levels of various biomarkers, such as brain-derived neurotrophic factor (BDNF), which is implicated in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has several advantages for lab experiments, including its high purity, stability, and selectivity. The compound is readily available and can be synthesized in large quantities, making it suitable for various in vitro and in vivo studies. However, this compound has some limitations, such as its poor solubility in water, which may affect its bioavailability and pharmacokinetics. The compound also has limited selectivity for the 5-HT6 receptor, which may affect its specificity in certain experimental settings.

Future Directions

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has shown promising results in preclinical studies, and further research is needed to explore its potential therapeutic applications. Some future directions for research on this compound include:
1. Investigating the efficacy of this compound in animal models of psychiatric disorders, such as depression, anxiety, and schizophrenia.
2. Examining the pharmacokinetics and pharmacodynamics of this compound in humans to determine its safety and tolerability.
3. Exploring the potential of this compound as a cognitive enhancer in healthy individuals and patients with cognitive impairment.
4. Investigating the role of the 5-HT6 receptor in the pathophysiology of psychiatric disorders and the potential of this compound as a therapeutic agent.
5. Developing novel analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.
Conclusion
This compound is a novel compound that has been synthesized for scientific research applications. The compound acts as a selective antagonist of the 5-HT6 receptor and has shown promising results in preclinical studies. This compound has various biochemical and physiological effects, including the modulation of neurotransmitter levels and the improvement of cognitive function. The compound has several advantages for lab experiments, but also has some limitations. Further research is needed to explore the potential therapeutic applications of this compound and to develop novel analogs with improved properties.

Synthesis Methods

The synthesis of 7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide involves the reaction of 7-fluoro-4-methoxy-1H-indole-2-carboxylic acid with (3R,4R)-4-methoxyoxan-3-amine in the presence of coupling reagents. The reaction is carried out under mild reaction conditions, and the yield of the final product is high. The purity of the compound is ensured by various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has been synthesized for scientific research purposes, especially in the field of neuroscience. This compound has shown promising results in various preclinical studies, including the treatment of depression, anxiety, and other psychiatric disorders. This compound has been found to act as a selective serotonin receptor 6 (5-HT6) antagonist, which is believed to be a potential target for the treatment of psychiatric disorders.

properties

IUPAC Name

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19FN2O4/c1-21-13-4-3-10(17)15-9(13)7-11(18-15)16(20)19-12-8-23-6-5-14(12)22-2/h3-4,7,12,14,18H,5-6,8H2,1-2H3,(H,19,20)/t12-,14-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOSGQXMZNIQBCI-TZMCWYRMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1CCOCC1NC(=O)C2=CC3=C(C=CC(=C3N2)F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CO[C@@H]1CCOC[C@H]1NC(=O)C2=CC3=C(C=CC(=C3N2)F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19FN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.